Cas no 6965-97-5 (2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-)
6965-97-5 structure
Product Name:2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-
CAS No:6965-97-5
MF:C6H9N5O2
MW:183.167959928513
CID:518698
PubChem ID:227250
Update Time:2025-04-19
2,4-Pyrimidinediamine,6-ethoxy-5-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,6-ethoxy-5-nitroso-
- 6-ethoxy-5-nitrosopyrimidine-2,4-diamine
- 5-nitroso-2,6-diamino-4-ethoxy-pyrimidine
- 6-Aethoxy-5-nitroso-pyrimidin-2,4-diyldiamin
- 6-ethoxy-5-nitroso-pyrimidine-2,4-diyldiamine
- AC1L5FCU
- AC1Q6R23
- AG-K-74789
- AR-1H1612
- CTK5D0790
- NSC18699
- 6965-97-5
- SCHEMBL4454204
- VUTARFHXVDMWDZ-UHFFFAOYSA-N
- NSC-18699
- DTXSID30280792
-
- Inchi: 1S/C6H9N5O2/c1-2-13-5-3(11-12)4(7)9-6(8)10-5/h2H2,1H3,(H4,7,8,9,10)
- InChI Key: VUTARFHXVDMWDZ-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=C(N)N=C(N)N=1)N=O
Computed Properties
- Exact Mass: 183.07577
- Monoisotopic Mass: 183.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 116.48
2,4-Pyrimidinediamine,6-ethoxy-5-nitroso- Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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